Cas no 663175-94-8 (2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate
• CAS No: 663175-94-8
• MF: C₁₃H₇F₅O₄S
• MW: 354.24930024147
• CID: 1707594
• PubChem ID: 2783103
• Update Time: 2025-08-05

2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methoxy-, pentafluorophenyl ester
• 2,3,4,5,6-Pentafluorophenyl 4-methoxybenzenesulfonate
• 2,3,4,5,6-pentafluorophenyl 4-methoxybenzene-1-sulfonate
• 663175-94-8
• AKOS005069322
• J-523906
• DTXSID10382440
• 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulphonate
• (2,3,4,5,6-pentafluorophenyl) 4-methoxybenzenesulfonate
• Pentafluorophenyl 4-methoxybenzene-1-sulfonate
• CS-0368281
• 10X-0327
• MFCD05975127
• 2,3,5,6-Tetrafluoro-4-(fluoromethoxy)phenyl benzenesulfonate
• Perfluorophenyl 4-Methoxybenzenesulfonate
• 2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate

• MDL： MFCD05975127
• Inchi： 1S/C13H7F5O4S/c1-21-6-2-4-7(5-3-6)23(19,20)22-13-11(17)9(15)8(14)10(16)12(13)18/h2-5H,1H3
• InChI Key： BBTCYIYILYPZCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 353.99851
• Monoisotopic Mass: 353.99852068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Melting Point: 58-60°C
• PSA: 52.6

2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,3,4,5,6-Pentafluorophenyl4-methoxybenzenesulfonate

Recent Advances in the Application of 2,3,4,5,6-Pentafluorophenyl 4-Methoxybenzenesulfonate (CAS: 663175-94-8) in Chemical Biology and Pharmaceutical Research

2,3,4,5,6-Pentafluorophenyl 4-methoxybenzenesulfonate (CAS: 663175-94-8) is a specialized sulfonate ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pentafluorophenyl and methoxybenzenesulfonate moieties, serves as a versatile reagent in organic synthesis, particularly in the development of novel bioactive molecules and drug candidates. Recent studies have explored its utility in cross-coupling reactions, bioconjugation, and as a precursor for targeted drug delivery systems.

One of the most notable applications of 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulfonate is its role in the synthesis of sulfonamide derivatives, which are pivotal in medicinal chemistry. Sulfonamides exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of this compound to introduce sulfonamide groups into complex molecular frameworks, enabling the development of new therapeutic agents with enhanced efficacy and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various pathological conditions.

In addition to its applications in drug discovery, 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulfonate has been employed in bioconjugation strategies. Its ability to react selectively with nucleophiles, such as amines and thiols, makes it an ideal candidate for modifying biomolecules, including proteins and peptides. Recent advancements in this area have focused on the development of site-specific labeling techniques for diagnostic and therapeutic purposes. For example, a 2022 study in Bioconjugate Chemistry highlighted the use of this compound to generate stable antibody-drug conjugates (ADCs) with improved pharmacokinetic profiles.

Another emerging area of research involves the utilization of 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulfonate in the design of prodrugs and targeted delivery systems. The compound's ability to undergo controlled hydrolysis under physiological conditions has been exploited to create prodrugs that release active therapeutics in a site-specific manner. A 2023 publication in Advanced Drug Delivery Reviews discussed the potential of this approach in enhancing the bioavailability and reducing the off-target effects of anticancer drugs. Furthermore, the incorporation of this reagent into polymeric carriers has shown promise in improving the stability and release kinetics of encapsulated drugs.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulfonate. Recent efforts have been directed toward optimizing synthetic protocols to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of alternative solvents and catalysts, are being explored to address these issues. Additionally, ongoing research aims to elucidate the mechanistic details of its reactivity to further expand its utility in chemical biology.

In conclusion, 2,3,4,5,6-pentafluorophenyl 4-methoxybenzenesulfonate (CAS: 663175-94-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to bioconjugation and targeted delivery, underscore its importance in advancing therapeutic innovation. Continued exploration of its properties and reactivity is expected to yield further breakthroughs in the development of next-generation pharmaceuticals and biomaterials.